Cas no 1006961-59-6 (N-benzyl-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-benzyl-1-methyl-1H-pyrazol-4-amine
• CAS No: 1006961-59-6
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5185500
• PubChem ID: 19625698
• Update Time: 2026-03-05

N-benzyl-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-(1-methyl-1H-pyrazol-4-yl)-amine
• 1H-Pyrazol-4-amine, 1-methyl-N-(phenylmethyl)-
• N-benzyl-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H13N3/c1-14-9-11(8-13-14)12-7-10-5-3-2-4-6-10/h2-6,8-9,12H,7H2,1H3
• InChI Key： QDUCPXNGCBOOQB-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NCC2=CC=CC=C2)C=N1

Additional information on N-benzyl-1-methyl-1H-pyrazol-4-amine

Professional Introduction to N-benzyl-1-methyl-1H-pyrazol-4-amine (CAS No. 1006961-59-6)

N-benzyl-1-methyl-1H-pyrazol-4-amine, with the chemical formula C₁₁H₁₃N₃, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound is characterized by its N-benzyl and 1-methyl substituents on the 1H-pyrazol-4-amine core, which contribute to its unique chemical properties and potential biological activities. The CAS number 1006961-59-6 uniquely identifies this molecule, distinguishing it from other isomers and analogs in chemical databases and literature.

The N-benzyl group in N-benzyl-1-methyl-1H-pyrazol-4-amine introduces a phenyl ring attached to the nitrogen atom of the pyrazole ring. This structural feature enhances the compound's solubility in organic solvents and can influence its interactions with biological targets. The 1-methyl group, on the other hand, provides steric hindrance and can affect the compound's metabolic stability and binding affinity. These modifications make N-benzyl-1-methyl-1H-pyrazol-4-amine a versatile scaffold for drug discovery and development.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are heterocyclic compounds that exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The presence of both benzyl and methyl groups in N-benzyl-1-methyl-1H-pyrazol-4-amine suggests potential applications in these areas. For instance, studies have shown that benzyl-substituted pyrazoles can modulate enzyme activity and receptor binding, making them valuable candidates for therapeutic intervention.

One of the most compelling aspects of N-benzyl-1-methyl-1H-pyrazol-4-amine is its potential as a lead compound for drug development. Researchers have been exploring its derivatives to identify more potent and selective bioactive molecules. The N-benzyl group can be further modified to introduce additional functional groups, such as hydroxyl or carboxyl moieties, which can enhance specific biological interactions. Similarly, the 1-methyl group can be replaced or altered to optimize pharmacokinetic properties.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like N-benzyl-1-methyl-1H-pyrazol-4-amine. These techniques allow researchers to predict molecular properties and evaluate potential biological activities with high accuracy. By leveraging these tools, scientists have been able to design novel derivatives of N-benzyl-1-methyl-1H-pyrazol-4-am ine with enhanced efficacy and reduced side effects.

The synthesis of N-benzyl-1-methyl - 1 H - pyrazol - 4 - am ine involves multi-step organic reactions that require precise control over reaction conditions. The starting materials typically include commercially available precursors such as benzaldehyde derivatives and methyl hydrazine. Through a series of condensation, cyclization, and functionalization steps, the desired product can be obtained with high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like N-benzyl - 1 - methyl - 1 H - pyrazol - 4 - am ine more efficiently and cost-effectively.

In addition to its pharmaceutical applications, N-benzyl - 1 - methyl - 1 H - pyrazol - 4 - am ine has shown promise in materials science research. Its unique structural features make it a suitable candidate for developing new materials with specific electronic or optical properties. For example, researchers have explored its use in designing organic semiconductors and light-emitting diodes (LEDs). The benzyl group can act as an anchor for self-assembling structures, while the pyrazole ring provides rigidity and stability.

The future of N-benzyl - 1 - methyl - 1 H - pyrazol - 4 - am ine research lies in its ability to serve as a foundation for discovering new therapeutic agents. By combining traditional synthetic chemistry with modern biotechnological approaches, scientists can explore novel derivatives with tailored biological activities. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications that benefit patients worldwide.

In conclusion, N-benzyl - 1 - methyl - 1 H - pyrazol - 4 - am ine (CAS No. 1006961--59--6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable asset for drug discovery programs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing global health challenges.